Cas no 1806338-65-7 (2-Bromo-4-(2-cyanoethyl)phenylacetic acid)

2-Bromo-4-(2-cyanoethyl)phenylacetic acid is a brominated phenylacetic acid derivative featuring a cyanoethyl substituent, which enhances its utility as an intermediate in organic synthesis. The bromine atom at the 2-position and the cyanoethyl group at the 4-position provide reactive sites for further functionalization, making it valuable in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features allow for selective modifications, enabling the synthesis of complex molecules. The compound’s stability and well-defined reactivity profile contribute to its reproducibility in synthetic applications. Suitable for use under controlled conditions, it serves as a versatile building block in medicinal chemistry and material science research.
2-Bromo-4-(2-cyanoethyl)phenylacetic acid structure
1806338-65-7 structure
Product Name:2-Bromo-4-(2-cyanoethyl)phenylacetic acid
CAS No:1806338-65-7
MF:C11H10BrNO2
MW:268.106602191925
CID:4973927
Update Time:2025-08-04

2-Bromo-4-(2-cyanoethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(2-cyanoethyl)phenylacetic acid
    • Inchi: 1S/C11H10BrNO2/c12-10-6-8(2-1-5-13)3-4-9(10)7-11(14)15/h3-4,6H,1-2,7H2,(H,14,15)
    • InChI Key: IDFCDJAOLSRSLL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1CC(=O)O)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • XLogP3: 2
  • Topological Polar Surface Area: 61.1

2-Bromo-4-(2-cyanoethyl)phenylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013020955-250mg
2-Bromo-4-(2-cyanoethyl)phenylacetic acid
1806338-65-7 97%
250mg
504.00 USD 2021-06-24
Alichem
A013020955-500mg
2-Bromo-4-(2-cyanoethyl)phenylacetic acid
1806338-65-7 97%
500mg
839.45 USD 2021-06-24
Alichem
A013020955-1g
2-Bromo-4-(2-cyanoethyl)phenylacetic acid
1806338-65-7 97%
1g
1,504.90 USD 2021-06-24

Additional information on 2-Bromo-4-(2-cyanoethyl)phenylacetic acid

Professional Introduction to 2-Bromo-4-(2-cyanoethyl)phenylacetic Acid (CAS No. 1806338-65-7)

2-Bromo-4-(2-cyanoethyl)phenylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1806338-65-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its brominated phenyl ring and cyanoethyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid consists of a benzene ring substituted with a bromine atom at the 2-position and an acetic acid moiety linked to a 2-cyanoethyl group at the 4-position. This specific arrangement imparts distinct reactivity, making it a versatile building block for medicinal chemists. The presence of both bromine and cyano groups provides multiple sites for functionalization, enabling the synthesis of a wide array of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid and its derivatives. One particularly promising area of research is its application in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have indicated that compounds structurally related to this molecule may exhibit inhibitory effects on enzymes involved in cancer progression and inflammation.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 2-Bromo-4-(2-cyanoethyl)phenylacetic acid. High-throughput virtual screening (HTVS) techniques have been employed to identify potential lead compounds for further experimental validation. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to screen thousands of candidates efficiently. The bromine substituent, in particular, has been found to enhance binding affinity to certain biological targets, making it an attractive feature for medicinal chemists.

The cyanoethyl group in 2-Bromo-4-(2-cyanoethyl)phenylacetic acid also plays a crucial role in determining its chemical behavior. The cyano group can participate in hydrogen bonding interactions, while the ethyl chain provides steric bulk that can influence receptor binding. This balance between polar and non-polar interactions makes it an ideal scaffold for designing molecules with enhanced selectivity and potency.

Furthermore, the synthesis of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid has been optimized for scalability and reproducibility. Modern synthetic methodologies have enabled the production of high-purity batches suitable for both preclinical studies and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds efficiently.

In clinical research, derivatives of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid are being investigated for their potential therapeutic benefits. For example, modifications to the acetic acid moiety have led to compounds with anti-inflammatory properties comparable to existing drugs but with improved pharmacokinetic profiles. Such findings highlight the importance of structural optimization in drug development.

The role of this compound extends beyond pharmaceutical applications. In materials science, derivatives of 2-Bromo-4-(2-cyanoethyl)phenylacetic acid have been explored for their potential use in polymer synthesis and as additives to improve material properties. The unique reactivity of the bromine and cyano groups allows for facile incorporation into larger molecular frameworks, leading to innovative materials with enhanced performance characteristics.

The future prospects for 2-Bromo-4-(2-cyanoethyl)phenylacetic acid are vast and multifaceted. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a pivotal role in the next generation of therapeutics. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into viable clinical candidates.

In conclusion, 2-Bromo-4-(2-cyanoethyl)phenylacetic acid (CAS No. 1806338-65-7) represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and versatile reactivity make it an indispensable tool for researchers aiming to develop novel therapeutic agents. As our understanding of disease mechanisms evolves, compounds like this will continue to drive innovation across multiple scientific disciplines.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.